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Abstract
Adipamide (hexanediamide), a dicarboxylic acid amide, serves as a crucial monomer in the

synthesis of various polyamides and as a building block in organic synthesis. A thorough

understanding of its thermal properties, specifically its melting point and thermal stability, is

paramount for its application in polymerization processes, material science, and

pharmaceutical development. This technical guide provides an in-depth analysis of the melting

point and thermal stability of adipamide, complete with detailed experimental protocols and

data presented for clear interpretation.

Physicochemical Properties of Adipamide
Adipamide is a white, crystalline solid at room temperature.[1] Its fundamental properties are

summarized in the table below.
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Property Value Reference

IUPAC Name Hexanediamide [2]

Synonyms
Adipic acid diamide, Adipic

diamide
[2]

CAS Number 628-94-4 [3]

Molecular Formula C₆H₁₂N₂O₂ [2]

Molecular Weight 144.17 g/mol [3]

Melting Point of Adipamide
The melting point of a crystalline solid is a critical physical constant, indicative of its purity. For

adipamide, the melting point is consistently reported in a narrow range, signifying a well-

defined crystalline structure.

Quantitative Data
The melting point of adipamide has been determined by various analytical methods, with

Differential Scanning Calorimetry (DSC) providing the most precise data, including the enthalpy

of fusion.

Parameter Value Method

Melting Point 226-229 °C Not specified (lit.)

Melting Point 220 to 225 °C Not specified

Melting Point 499.1 K (226.1 °C) DSC

Enthalpy of Fusion (ΔfusH) 52.72 kJ/mol DSC

Experimental Protocol: Differential Scanning
Calorimetry (DSC)
Objective: To determine the melting point and enthalpy of fusion of adipamide.
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Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. As the sample undergoes a phase transition, such as melting, it

absorbs energy, which is detected as an endothermic peak on the DSC thermogram.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of high-purity adipamide into a standard

aluminum DSC pan.

Encapsulation: Hermetically seal the pan to ensure no loss of sample due to sublimation.

Instrument Setup:

Place the sealed sample pan and an empty reference pan into the DSC cell.

Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min)

to prevent oxidative degradation.

Thermal Program:

Equilibrate the sample at a temperature well below the expected melting point (e.g., 30

°C).

Heat the sample at a constant rate (e.g., 10 °C/min) to a temperature significantly above

the melting point (e.g., 250 °C).

Data Analysis:

The melting point (Tm) is determined as the onset temperature of the endothermic melting

peak.

The enthalpy of fusion (ΔHfus) is calculated by integrating the area of the melting peak.

Thermal Stability of Adipamide
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Thermal stability is a measure of a substance's resistance to decomposition upon heating. For

adipamide, this is a critical parameter for high-temperature applications like melt

polymerization.

General Observations
Adipamide is generally considered to be a thermally stable compound.[4] However, upon

combustion, it decomposes to produce hazardous fumes, including carbon monoxide, carbon

dioxide, and nitrogen oxides.[4]

Quantitative Data
While extensive thermogravimetric analysis (TGA) data for various polyamides derived from

adipamide is available, specific quantitative data on the thermal decomposition of pure

adipamide is not prevalent in publicly accessible literature. General information for aliphatic

amides suggests that decomposition typically begins at temperatures above 300 °C, but this

can vary based on the specific molecular structure and experimental conditions.

Parameter Value Method

Onset Decomposition

Temperature
Data not readily available TGA

Peak Decomposition

Temperature
Data not readily available TGA

Experimental Protocol: Thermogravimetric Analysis
(TGA)
Objective: To determine the thermal decomposition profile of adipamide.

Principle: TGA measures the change in mass of a sample as a function of temperature in a

controlled atmosphere. The resulting TGA curve provides information on the onset of

decomposition, the temperature of maximum decomposition rate, and the residual mass.

Apparatus: A calibrated Thermogravravimetric Analyzer.

Procedure:
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Sample Preparation: Accurately weigh 5-10 mg of high-purity adipamide into a ceramic or

platinum TGA pan.

Instrument Setup:

Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50

mL/min) to study the thermal decomposition in the absence of oxidation.

Thermal Program:

Equilibrate the sample at a low temperature (e.g., 30 °C).

Heat the sample at a constant rate (e.g., 10 °C/min) to a high temperature where complete

decomposition is expected (e.g., 600 °C).

Data Analysis:

The onset of decomposition is identified as the temperature at which a significant mass

loss begins.

The temperature of the maximum rate of mass loss is determined from the peak of the

derivative of the TGA curve (DTG curve).

The percentage of residual mass at the end of the experiment is also recorded.

Visualizations
Logical Workflow for Thermal Analysis
The following diagram illustrates the logical workflow for the thermal analysis of adipamide.
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Caption: Workflow for the thermal analysis of adipamide.

State Transitions of Adipamide with Temperature
This diagram illustrates the relationship between temperature and the physical state of

adipamide.
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Caption: State transitions of adipamide as a function of temperature.

Conclusion
Adipamide exhibits a sharp and well-defined melting point in the range of 226-229 °C,

confirming its crystalline nature. While generally considered thermally stable, specific data on

its decomposition temperature from thermogravimetric analysis is not widely reported. The

detailed experimental protocols provided herein for DSC and TGA offer a standardized

approach for researchers to accurately characterize the thermal properties of adipamide and

similar compounds. This knowledge is essential for optimizing its use in various industrial and

scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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